Cas no 2229361-20-8 (4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine)

• Product Name: 4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine
• CAS No: 2229361-20-8
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 6141877
• PubChem ID: 165704649
• Update Time: 2025-10-23

4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine
• 4-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]butan-2-amine
• EN300-1741171
• 2229361-20-8

• Inchi： 1S/C12H23N3/c1-8(2)15-11(5)12(10(4)14-15)7-6-9(3)13/h8-9H,6-7,13H2,1-5H3
• InChI Key： FCMCJWGTSBTGAT-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C)=C(C(C)=N1)CCC(C)N

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine

Research Brief on 4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine (CAS: 2229361-20-8)

This research brief provides an in-depth analysis of the latest advancements related to the chemical compound 4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine (CAS: 2229361-20-8). The compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, synthesis methods, and biological activities, positioning it as a promising candidate for drug development.

The compound, characterized by its unique pyrazole and amine functional groups, exhibits notable interactions with various biological targets. Recent research has focused on its role as a modulator of specific receptor pathways, particularly in the context of neurological and inflammatory disorders. Advanced spectroscopic and chromatographic techniques have been employed to elucidate its structural and chemical properties, ensuring a comprehensive understanding of its behavior in biological systems.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key biochemical pathways. For instance, recent findings indicate its potential as an anti-inflammatory agent, with significant reductions in pro-inflammatory cytokine levels observed in preclinical models. Additionally, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been systematically evaluated to assess its suitability for therapeutic use.

One of the most notable developments is the optimization of synthetic routes for 4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine. Researchers have reported improved yields and purity through novel catalytic methods, which are critical for scaling up production. These advancements not only enhance the compound's accessibility for further research but also reduce costs associated with its synthesis.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, toxicity, and long-term safety require further investigation. Ongoing studies are addressing these gaps, with a particular focus on structure-activity relationships (SAR) to refine the compound's therapeutic profile.

In conclusion, 4-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylbutan-2-amine represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its multifaceted biological activities and optimized synthetic pathways underscore its potential as a lead compound for future drug development. Continued research efforts will be essential to fully realize its therapeutic benefits and address existing limitations.